Cas no 14494-37-2 (Copper(II)-protoporphyrin IX)

• Product Name: Copper(II)-protoporphyrin IX
• CAS No: 14494-37-2
• MF: C₃₄H₃₂CuN₄O₄
• MW: 624.188289642334
• CID: 903588
• PubChem ID: 56972897
• Update Time: 2025-10-23

Copper(II)-protoporphyrin IX Chemical and Physical Properties

Names and Identifiers

• 3-[(1Z,4Z,10Z,14Z)-18-(2-carboxyethyl)-7,12-bis(ethenyl)-3,8,13,17-tetramethylporphyrin-21,22,23,24-tetraid-2-yl]propanoic acid,copper
• copper protoporphyrin IX
• Cu(II)(protoporphyrin)
• NSC17450
• Copper(II)-protoporphyrin IX
• Cuprate(2-),[7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-kN21,kN22,kN23,kN24]-, dihydrogen, (SP-4-2)-
• cu(ii)protoporphyrinix
• cu(ii) protoporphyrin ix
• 14494-37-2
• G91025

• Inchi： 1S/C34H34N4O4.Cu/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);/q;+2/p-2/b25-13-,26-13-,27-14-,28-15-,29-14-,30-15-,31-16-,32-16-;
• InChI Key： ASFPSNQTLAUXFI-RGGAHWMASA-L
• SMILES： [Cu+2].OC(CCC1C(C)=C2C=C3C(C)=C(C=C)C(C=C4C(C)=C(C=C)C(=CC5C(C)=C(CCC(=O)O)C(=CC=1[N-]2)N=5)[N-]4)=N3)=O |t:8,16,23,34|

Computed Properties

• Exact Mass: 623.17200
• Monoisotopic Mass: 623.171953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1580
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 94.32000
• LogP: 2.32230

Additional information on Copper(II)-protoporphyrin IX

Copper(II)-Protoporphyrin IX (CAS No. 14494-37-2): Properties, Applications, and Research Insights

Copper(II)-protoporphyrin IX (CAS No. 14494-37-2) is a metalloporphyrin complex that has garnered significant attention in biochemical and medical research due to its unique structural and functional properties. This compound, derived from the incorporation of copper into the protoporphyrin IX framework, exhibits remarkable stability and versatility, making it a valuable tool in various scientific and industrial applications.

The molecular structure of Copper(II)-protoporphyrin IX features a central copper ion coordinated within the porphyrin ring, which is known for its role in mimicking natural heme proteins. Researchers often explore its potential in enzyme catalysis, oxygen transport studies, and photodynamic therapy. Its ability to interact with biological systems has made it a subject of interest in studies related to mitochondrial function and cellular energy metabolism.

One of the most intriguing aspects of Copper(II)-protoporphyrin IX is its application in biomedical imaging. Recent advancements in fluorescence-based techniques have highlighted its utility as a contrast agent, particularly in tracking cellular processes. This aligns with the growing demand for non-invasive diagnostic tools, a trend driven by the rise of precision medicine and personalized healthcare.

In the field of material science, Copper(II)-protoporphyrin IX has been investigated for its potential in developing sustainable catalysts. Its redox-active properties make it suitable for applications in green chemistry, where researchers aim to reduce environmental impact. This resonates with the global push toward eco-friendly industrial processes, a topic frequently searched in academic and industrial circles.

The compound's role in antioxidant research is another area of active exploration. Scientists are examining its ability to modulate oxidative stress, a key factor in aging and degenerative diseases. This ties into the broader public interest in anti-aging solutions and neuroprotective agents, which are highly searched topics in health and wellness forums.

From a commercial perspective, the demand for Copper(II)-protoporphyrin IX is driven by its use in pharmaceutical intermediates and research reagents. Suppliers and manufacturers often highlight its high purity and consistency, catering to laboratories and institutions focused on drug discovery and biochemical assays. The compound's stability under various conditions also makes it a reliable choice for long-term studies.

Recent studies have also explored the potential of Copper(II)-protoporphyrin IX in artificial photosynthesis, a cutting-edge field aimed at replicating natural energy conversion processes. This aligns with the increasing interest in renewable energy technologies, a hot topic in both scientific and public discourse. Researchers are particularly intrigued by its ability to facilitate electron transfer, a critical step in energy harvesting.

In summary, Copper(II)-protoporphyrin IX (CAS No. 14494-37-2) is a multifaceted compound with applications spanning biomedicine, material science, and energy research. Its unique properties and adaptability continue to inspire innovation across multiple disciplines, making it a compound of enduring relevance in both academic and industrial settings.